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Compound of Interest

Compound Name: Chlorodimethylsilane

cat. No.: B094632

Physical Properties of Chlorodimethylsilane

Chlorodimethylsilane is a colorless, fuming liquid with a pungent odor.[1] It is a highly
flammable and reactive compound, primarily used as a monomer in the production of silicone
polymers and as an intermediate in the synthesis of other organic and inorganic chemicals.[1]
Accurate knowledge of its physical properties, such as boiling point and density, is critical for
safe handling, process design, and application development.

Quantitative Data Summary

The boiling point and density of chlorodimethylsilane are well-documented. The following
table summarizes these properties from various sources.

Physical Property Value Conditions

Boiling Point 346 °C @ 760 mmHg[2]
34-36°C

36 °C

34.7°C (lit.)[3][4]15]

Density 0.852 g/mL at 25 °C (lit.)[3][4][5][6]
0.868 g/cm3 [1]

0.869 [7]
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Experimental Protocols

Precise and reproducible experimental methods are essential for verifying the physical
properties of chemical compounds. The following sections detail standard laboratory protocols
for determining the boiling point and density of liquids like chlorodimethylsilane.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and accurate technique for determining the boiling point of a
liquid, especially when only a small sample is available.[8][9] The boiling point is the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[8][10]

Apparatus:

e Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., MelTemp apparatus, Thiele tube, or an oil bath on a hot plate)

Sample of chlorodimethylsilane
Procedure:

o Sample Preparation: Add a small amount (a few milliliters) of chlorodimethylsilane to the
small test tube.

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

o Apparatus Assembly: Secure the test tube to the thermometer, ensuring the bottom of the
test tube is level with the thermometer bulb. Immerse the assembly in the heating bath.

e Heating: Begin heating the bath gently. As the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.[11]
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o Observation: As the liquid approaches its boiling point, the rate of bubbling will increase
significantly as the capillary fills with the substance's vapor.[9]

» Recording the Boiling Point: The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the capillary tube.[9] Alternatively, note this
temperature, then turn off the heat. The boiling point is the temperature at which the bubbling
stops and the liquid begins to be drawn back into the capillary tube.[9][11]

e Pressure Correction: Since boiling point is dependent on atmospheric pressure, it is crucial
to record the barometric pressure during the experiment.[8][10] The observed boiling point
can be corrected to standard pressure (760 mmHg) if necessary.

Determination of Density

Density is an intrinsic property defined as the mass of a substance per unit volume (p = m/V).
[12] The determination of density for a liquid requires an accurate measurement of both its
mass and volume.

Apparatus:

Volumetric flask or pycnometer (for high accuracy) or a graduated cylinder[12]

Analytical balance

Sample of chlorodimethylsilane

Pipette

Procedure:

e Measure Mass of Empty Container: Accurately weigh a clean, dry volumetric flask or
pycnhometer on an analytical balance and record its mass (m1).

e Measure Volume: Fill the container to its calibrated mark with chlorodimethylsilane. Ensure
the measurement is taken at a known, constant temperature, as density is temperature-
dependent.[12] The volume (V) is the calibrated volume of the flask.
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» Measure Mass of Filled Container: Weigh the container with the liquid and record the new
mass (m:).

o Calculate Mass of Liquid: Subtract the mass of the empty container from the mass of the
filled container to find the mass of the liquid (m = m2 - m1).[13]

o Calculate Density: Divide the mass of the liquid by its volume to determine the density (p =
m/V).[14] For the highest accuracy, repeat the measurement multiple times and average the
results.

Process Visualization

To ensure consistency and accuracy in the laboratory, a standardized workflow is essential.
The following diagram illustrates the logical process for the experimental determination of the
physical properties of chlorodimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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